Cas no 70029-96-8 (1,3-Dioxolane-2-acetonitrile, 2-methyl-)

1,3-Dioxolane-2-acetonitrile, 2-methyl- is a versatile cyclic acetal nitrile derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a dioxolane ring fused with a nitrile-functionalized methyl group, offering reactivity in nucleophilic additions and cyclization reactions. The compound’s stability under mild conditions and compatibility with various reagents make it suitable for constructing complex heterocycles or fine chemicals. Its methyl substitution enhances steric and electronic properties, enabling selective transformations. This product is particularly valuable in asymmetric synthesis and as a precursor for bioactive molecules. High purity and consistent quality ensure reliable performance in research and industrial processes.

1,3-Dioxolane-2-acetonitrile, 2-methyl- structure

70029-96-8 structure

Product Name:1,3-Dioxolane-2-acetonitrile, 2-methyl-

CAS No:70029-96-8

MF:C₆H₉NO₂

MW:127.141161680222

MDL:MFCD03990535

CID:547800

PubChem ID:1415483

Update Time:2025-06-30

1,3-Dioxolane-2-acetonitrile, 2-methyl- Chemical and Physical Properties

Names and Identifiers

- 1,3-Dioxolane-2-acetonitrile, 2-methyl-
- 2-(2-methyl-1,3-dioxolan-2-yl)acetonitrile
- A936590
- 70029-96-8
- CS-0326588
- SCHEMBL3414848
- DTXSID80362830
- SBB002703
- (2-Methyl-1,3-dioxolan-2-yl)methyl cyanide
- AKOS005598028
- MDL： MFCD03990535
- Inchi： 1S/C6H9NO2/c1-6(2-3-7)8-4-5-9-6/h2,4-5H2,1H3
- InChI Key： JQISGVUNNLJZPY-UHFFFAOYSA-N
- SMILES： O1CCOC1(C)CC#N

Computed Properties

Exact Mass: 127.06337
Monoisotopic Mass: 127.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 42.2Å²

Experimental Properties

PSA: 42.25

1,3-Dioxolane-2-acetonitrile, 2-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1132618-1g	2-(2-methyl-1,3-dioxolan-2-yl)acetonitrile	70029-96-8	95%	1g	$1300	2024-07-23
eNovation Chemicals LLC	Y1132618-1g	2-(2-methyl-1,3-dioxolan-2-yl)acetonitrile	70029-96-8	95%	1g	$1300	2025-02-20
eNovation Chemicals LLC	Y1132618-1g	2-(2-methyl-1,3-dioxolan-2-yl)acetonitrile	70029-96-8	95%	1g	$1300	2025-02-27